Cas no 1199779-35-5 (2-(2-bromo-4-fluorophenyl)ethyl(methyl)amine)

2-(2-Bromo-4-fluorophenyl)ethyl(methyl)amine is a brominated and fluorinated phenethylamine derivative with a molecular formula of C9H11BrFN. This compound features a phenyl ring substituted with bromine at the 2-position and fluorine at the 4-position, coupled with an ethylamine side chain bearing a methyl substituent on the nitrogen. The presence of both bromine and fluorine enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, offering opportunities for further functionalization via halogen-selective reactions. The electron-withdrawing effects of the halogens influence the reactivity of the aromatic ring, making it valuable for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its structural motif is particularly relevant in the development of bioactive molecules, including CNS-targeting compounds. The compound is typically handled under inert conditions due to its sensitivity to oxidation and moisture.

2-(2-bromo-4-fluorophenyl)ethyl(methyl)amine structure

1199779-35-5 structure

Product Name:2-(2-bromo-4-fluorophenyl)ethyl(methyl)amine

CAS No:1199779-35-5

MF:C₉H₁₁BrFN

MW:232.092745065689

CID:6209923

PubChem ID:62548984

Update Time:2025-07-02

2-(2-bromo-4-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

- 2-(2-bromo-4-fluorophenyl)ethyl(methyl)amine
- 1199779-35-5
- [2-(2-bromo-4-fluorophenyl)ethyl](methyl)amine
- AKOS011839978
- EN300-1912216
- Inchi： 1S/C9H11BrFN/c1-12-5-4-7-2-3-8(11)6-9(7)10/h2-3,6,12H,4-5H2,1H3
- InChI Key： SOYRGAHYOIIQIT-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1CCNC)F

Computed Properties

Exact Mass: 231.00589g/mol
Monoisotopic Mass: 231.00589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 12Å²

2-(2-bromo-4-fluorophenyl)ethyl(methyl)amine Pricemore >>

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